![molecular formula C19H16N4O6 B4082204 N-(6-cyano-1,3-benzodioxol-5-yl)-2-(4-morpholinyl)-5-nitrobenzamide](/img/structure/B4082204.png)
N-(6-cyano-1,3-benzodioxol-5-yl)-2-(4-morpholinyl)-5-nitrobenzamide
Overview
Description
N-(6-cyano-1,3-benzodioxol-5-yl)-2-(4-morpholinyl)-5-nitrobenzamide, also known as GSK-3 Inhibitor IX, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in various cellular processes, including insulin signaling, cell differentiation, and apoptosis.
Mechanism of Action
N-(6-cyano-1,3-benzodioxol-5-yl)-2-(4-morpholinyl)-5-nitrobenzamide inhibits this compound by binding to the ATP-binding site of the enzyme. This compound is a serine/threonine kinase that regulates various cellular processes by phosphorylating its substrates. The inhibition of this compound by this compound leads to the dephosphorylation of its substrates, resulting in the modulation of various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. The inhibition of this compound by the compound has been shown to increase the levels of β-catenin, a transcription factor that plays a crucial role in cell differentiation and proliferation. The compound has also been shown to modulate the levels of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in various neurological disorders. In addition, the compound has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
N-(6-cyano-1,3-benzodioxol-5-yl)-2-(4-morpholinyl)-5-nitrobenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of this compound, which makes it a valuable tool for studying the role of this compound in various cellular processes. The compound has also been shown to have good pharmacokinetic properties in preclinical studies, which makes it a promising candidate for further development. However, the compound has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in some assays. In addition, the compound has a relatively short half-life, which can limit its efficacy in some in vivo studies.
Future Directions
N-(6-cyano-1,3-benzodioxol-5-yl)-2-(4-morpholinyl)-5-nitrobenzamide has several potential future directions for research. One direction is the development of more potent and selective this compound inhibitors based on the structure of the compound. Another direction is the investigation of the compound's potential therapeutic applications in various diseases, including neurological disorders and cancer. The compound's mechanism of action and its effects on various cellular processes also warrant further investigation. Finally, the development of new formulations and delivery methods of the compound can improve its pharmacokinetic properties and efficacy in vivo.
Scientific Research Applications
N-(6-cyano-1,3-benzodioxol-5-yl)-2-(4-morpholinyl)-5-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, bipolar disorder, and cancer. This compound, the target enzyme of the compound, has been implicated in the pathogenesis of these diseases. The inhibition of this compound by this compound has been shown to have beneficial effects in preclinical studies.
properties
IUPAC Name |
N-(6-cyano-1,3-benzodioxol-5-yl)-2-morpholin-4-yl-5-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O6/c20-10-12-7-17-18(29-11-28-17)9-15(12)21-19(24)14-8-13(23(25)26)1-2-16(14)22-3-5-27-6-4-22/h1-2,7-9H,3-6,11H2,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXJCXOCRYDRFAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC4=C(C=C3C#N)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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